2-(2,4-Dichlorophenoxy)pyrimidine

• Molecular Formula: C10H6Cl2N2O
• Molecular Weight: 241.07g/mol
• IUPAC Name: 2-(2,4-dichlorophenoxy)pyrimidine
• InChI: InChI=1S/C10H6Cl2N2O/c11-7-2-3-9(8(12)6-7)15-10-13-4-1-5-14-10/h1-6H
• InChI Key: VWKSYFPPEXCSJB-UHFFFAOYSA-N
• SMILES: C1=CN=C(N=C1)OC2=C(C=C(C=C2)Cl)Cl

Description

2-(2,4-Dichlorophenoxy)pyrimidine is a heterocyclic aromatic compound comprising a pyrimidine ring substituted with a 2,4-dichlorophenoxy group. The dichlorophenoxy moiety enhances lipophilicity and binding affinity to biological targets, while the pyrimidine core contributes to electronic interactions and metabolic stability .

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The following table highlights key structural differences and similarities between 2-(2,4-dichlorophenoxy)pyrimidine and related compounds:

Compound Name	Core Structure	Substituents	Key Features
2-(2,4-Dichlorophenoxy)pyrimidine	Pyrimidine	2,4-Dichlorophenoxy at position 2	High lipophilicity; potential enzyme inhibition
2-(2,4-Dichlorophenoxy)propionic acid	Propionic acid	2,4-Dichlorophenoxy linked to propionic acid	Herbicidal activity; carcinogenic risk
4,6-Dichloro-2-(3-chloro-4-fluorophenyl)pyrimidine	Pyrimidine	4,6-Dichloro; 3-chloro-4-fluorophenyl at position 2	Enhanced halogenation improves target binding
5-(4-Chlorophenyl)-2-[3-(trifluoromethyl)phenoxy]pyrimidine	Pyrimidine	4-Chlorophenyl at position 5; 3-(trifluoromethyl)phenoxy at position 2	Trifluoromethyl group increases metabolic stability
2-[[(2-Chloro-6-fluorophenyl)methyl]thio]-7-[1-(2,4-dichlorophenoxy)ethyl][1,2,4]triazolo[1,5-a]pyrimidine	Triazolopyrimidine	Dichlorophenoxyethyl and chloro-fluorophenylthio groups	Multi-target activity due to fused triazole-pyrimidine core

Physicochemical Properties

Property	2-(2,4-Dichlorophenoxy)pyrimidine	2-(2,4-Dichlorophenoxy)propionic acid	4,6-Dichloro-2-(3-chloro-4-fluorophenyl)pyrimidine
Molecular Weight (g/mol)	~258.1 (estimated)	235.05	277.5
Solubility	Low in water; moderate in DMSO	Low in water; soluble in organic solvents	Slight in chloroform, methanol, DMSO
LogP (Lipophilicity)	~3.5 (predicted)	2.8	~4.1

• Key Observations :
  • Pyrimidine derivatives generally exhibit higher molecular weights and lipophilicity (LogP >3) compared to propionic acid analogues, improving membrane permeability .
  • Trifluoromethyl groups (e.g., in ) enhance metabolic stability by resisting oxidative degradation .